![molecular formula C18H13ClN2O4S B3940855 4-{[5-(carboxymethyl)-4-(4-chlorophenyl)-1,3-thiazol-2-yl]amino}benzoic acid](/img/structure/B3940855.png)
4-{[5-(carboxymethyl)-4-(4-chlorophenyl)-1,3-thiazol-2-yl]amino}benzoic acid
Overview
Description
4-{[5-(carboxymethyl)-4-(4-chlorophenyl)-1,3-thiazol-2-yl]amino}benzoic acid, also known as CMTB, is a thiazole derivative that has been widely studied for its potential applications in various scientific research fields. This compound has shown promising results in various studies, highlighting its potential as a valuable tool for researchers.
Mechanism of Action
The mechanism of action of 4-{[5-(carboxymethyl)-4-(4-chlorophenyl)-1,3-thiazol-2-yl]amino}benzoic acid is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes and proteins that are involved in inflammation and cancer. Specifically, this compound has been shown to inhibit the activity of COX-2, an enzyme that is involved in the production of inflammatory molecules. Additionally, this compound has been found to inhibit the activity of certain proteins that are involved in cancer cell growth and survival.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. In addition to its anti-inflammatory and anti-cancer properties, this compound has been found to have antioxidant properties, making it a potential candidate for treating oxidative stress-related diseases. Additionally, this compound has been shown to have neuroprotective properties, making it a potential candidate for treating neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 4-{[5-(carboxymethyl)-4-(4-chlorophenyl)-1,3-thiazol-2-yl]amino}benzoic acid in lab experiments is its high purity and reliability. The synthesis method for this compound has been optimized to produce high yields of pure compound, making it a valuable tool for researchers. Additionally, this compound has been extensively studied, making it a well-characterized compound that is easy to work with. However, one limitation of using this compound in lab experiments is its limited solubility in aqueous solutions, which can make it difficult to work with in certain experiments.
Future Directions
There are several future directions for research on 4-{[5-(carboxymethyl)-4-(4-chlorophenyl)-1,3-thiazol-2-yl]amino}benzoic acid. One potential direction is to further investigate its anti-inflammatory and anti-cancer properties, with the goal of developing new therapies for inflammatory and cancer-related diseases. Additionally, further research is needed to fully understand the mechanism of action of this compound, which could lead to the development of new drugs that target specific enzymes and proteins involved in disease processes. Finally, more research is needed to fully understand the biochemical and physiological effects of this compound, which could lead to the development of new treatments for a variety of diseases.
Scientific Research Applications
4-{[5-(carboxymethyl)-4-(4-chlorophenyl)-1,3-thiazol-2-yl]amino}benzoic acid has been extensively studied for its potential applications in scientific research. It has been shown to have anti-inflammatory properties, making it a valuable tool for studying the mechanisms of inflammation in various diseases. Additionally, this compound has been found to have anti-cancer properties, making it a potential candidate for cancer therapy.
properties
IUPAC Name |
4-[[5-(carboxymethyl)-4-(4-chlorophenyl)-1,3-thiazol-2-yl]amino]benzoic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H13ClN2O4S/c19-12-5-1-10(2-6-12)16-14(9-15(22)23)26-18(21-16)20-13-7-3-11(4-8-13)17(24)25/h1-8H,9H2,(H,20,21)(H,22,23)(H,24,25) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FAVRVMWVQWVOGP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=C(SC(=N2)NC3=CC=C(C=C3)C(=O)O)CC(=O)O)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H13ClN2O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
388.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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